Cas no 946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
946168-04-3 structure
Product Name:2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:946168-04-3
Molecular Formula:C14H17BO2
Molecular Weight:228.094584226608
MDL:MFCD16294529
CID:1073752
PubChem ID:57416900

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Properties

Names and Identifiers

    • 2-(3-Ethynyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 3-Ethynylbenzeneboronic acid pinacol ester
    • 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AMTB210
    • M-1866
    • 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • 3-Ethynylphenylboronic acid pinacol ester
    • MFCD16294529
    • AKOS024258910
    • CS-0129361
    • O10083
    • AS-2418
    • DB-250603
    • 946168-04-3
    • EN300-1843983
    • (3-ETHYNYLPHENYL)BORONIC ACID PINACOL ESTER
    • DTXSID80726236
    • 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
    • SY015915
    • MDL: MFCD16294529
    • InChIKey: SJDFLZSEQGKSDJ-UHFFFAOYSA-N
    • Inchi: 1S/C14H17BO2/c1-6-11-8-7-9-12(10-11)15-16-13(2,3)14(4,5)17-15/h1,7-10H,2-5H3
    • SMILES: C#CC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1

Computed Properties

  • Exact Mass: 228.13200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 228.1321599g/mol
  • Heavy Atom Count: 17
  • Complexity: 323
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • LogP: 1.96710
  • PSA: 18.46000

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IIV3-250mg
2-(3-ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 98%
250mg
$24.00 2025-03-01
A2B Chem LLC
AI63455-250mg
2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 98%
250mg
$23.00 2024-07-18
Aaron
AR00IJ3F-50mg
2-(3-ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 95%
50mg
$52.00 2024-07-18
abcr
AB264378-1 g
3-Ethynylbenzeneboronic acid pinacol ester, 95%; .
946168-04-3 95%
1 g
€173.80 2023-07-20
AK Scientific
AMTB210-250mg
3-Ethynylbenzeneboronic acid pinacol ester
946168-04-3 97%
250mg
$27 2025-02-18
Alichem
A019111771-5g
2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 95%
5g
$250.00 2023-08-31
Ambeed
A383686-250mg
2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 98%
250mg
$31.0 2025-03-04
Apollo Scientific
OR303477-500mg
2-(3-Ethynyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
946168-04-3
500mg
£90.00 2023-09-02
Chemenu
CM219323-250mg
2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 95%
250mg
$82 2022-08-31
Enamine
EN300-1843983-0.05g
2-(3-ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
946168-04-3 95%
0.05g
$19.0 2023-09-19

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Toluene ;  2 h, reflux
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 2 h, rt
Reference
"Click-fluors": triazole-linked saccharide sensors
Zhai, Wenlei; Chapin, Brette M.; Yoshizawa, Akina; Wang, Hui-Chen; Hodge, Stephen A.; et al, Organic Chemistry Frontiers, 2016, 3(8), 918-928

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:946168-04-3)2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
A859310
Purity:99%
Quantity:5g
Price($):287.0